2-(4-Chlorophenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-chlorophenyl)-4-[(3-fluorophenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C19H13ClFN3S/c20-15-6-4-14(5-7-15)17-11-18-19(22-8-9-24(18)23-17)25-12-13-2-1-3-16(21)10-13/h1-11H,12H2
• InChI Key: MYUFYEQFJPDRCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H13ClFN3S
• Molecular Weight: 369.8 g/mol

Description

2-(4-Chlorophenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrazine family and is known for its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine involves the inhibition of various enzymes that play a crucial role in the pathogenesis of various diseases. For example, the inhibition of JNK has been found to suppress the growth and proliferation of cancer cells, while the inhibition of GSK-3β has been found to improve glucose metabolism and insulin sensitivity in diabetic patients.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the specific enzyme that it targets. For example, the inhibition of JNK has been found to induce apoptosis in cancer cells, while the inhibition of GSK-3β has been found to enhance insulin signaling and glucose uptake in skeletal muscle cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-Chlorophenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine in lab experiments is its potent inhibitory activity against various enzymes. This makes it a valuable tool for studying the role of these enzymes in various diseases. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-Chlorophenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine. One potential direction is the development of novel therapeutics for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. Another potential direction is the study of the compound's pharmacokinetic and pharmacodynamic properties, which may provide valuable insights into its potential clinical applications. Finally, the use of this compound in combination with other drugs may lead to the development of novel combination therapies for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(4-Chlorophenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine involves a multi-step process that requires the use of various reagents and solvents. The initial step involves the reaction of 3-fluorobenzyl thiol with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in the presence of a base such as potassium carbonate. This results in the formation of 4-(3-fluorobenzyl)thio-2,3-dichloro-5,6-dicyano-1,4-benzoquinone, which is then reacted with 4-chloroaniline to form the intermediate compound. Finally, the intermediate compound is subjected to cyclization in the presence of a suitable catalyst to obtain the desired product.

Scientific Research Applications

2-(4-Chlorophenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes such as c-Jun N-terminal kinase (JNK), cyclin-dependent kinase 2 (CDK2), and glycogen synthase kinase 3β (GSK-3β). This makes it a promising candidate for the development of novel therapeutics for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.